Cas no 2137472-11-6 (4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2137472-11-6
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 4639740
• Update Time: 2025-06-28

4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride
• 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, Mixture of diastereomers

• Inchi： 1S/C10H17NO2.ClH/c12-10(13)9-5-8(6-11-9)7-3-1-2-4-7;/h7-9,11H,1-6H2,(H,12,13);1H
• InChI Key： JDBPRCMFCPCEDF-UHFFFAOYSA-N
• SMILES： C(C1NCC(C2CCCC2)C1)(=O)O.Cl

Additional information on 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, Mixture of diastereomers

4-Cyclopentylpyrrolidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

4-Cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, also known as CAS No. 2137472-11-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which exists as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a cyclopentyl group with a pyrrolidine ring, making it a versatile scaffold for various chemical modifications and biological studies.

The synthesis of 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride involves advanced organic chemistry techniques, including ring-forming reactions and stereochemical control. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, particularly for the diastereomeric mixture. Researchers have explored the use of chiral catalysts and asymmetric induction methods to selectively produce specific diastereomers, which is crucial for downstream applications in pharmaceuticals.

In terms of pharmacological activity, 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride has shown promising results in preclinical models. It exhibits modulatory effects on ion channels, making it a potential candidate for treating neurological disorders such as epilepsy and chronic pain. Recent findings from in vitro assays suggest that the compound can influence voltage-gated sodium channels, which are key targets for antiepileptic drugs. These studies highlight the importance of further investigation into its mechanism of action and therapeutic potential.

The diastereomeric nature of this compound adds another layer of complexity to its pharmacokinetics and pharmacodynamics. Studies have shown that different diastereomers may exhibit varying bioavailability and efficacy profiles. This has led researchers to explore enantioselective synthesis methods to isolate individual diastereomers for more precise biological evaluation. Such efforts are critical for understanding how stereochemistry influences drug behavior in vivo.

Beyond its pharmacological applications, 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride has also been investigated for its role in materials science. Its unique molecular structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials. Recent research has explored its ability to form self-assembled monolayers, which could have applications in nanotechnology and surface engineering.

In conclusion, 4-cyclopentylpyrrolidine-2-carboxylic acid hydrochloride, with its CAS number 2137472-11-6, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its structural complexity, coupled with the latest advancements in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the scientific community.